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Compound of Interest

Compound Name: BOP hexafluorophosphate

Cat. No.: B556323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate, commonly known

as BOP reagent, is a highly effective coupling agent, particularly in peptide synthesis.[1][2][3]

However, its utility is matched by significant safety concerns that demand rigorous handling

protocols. This guide provides a comprehensive overview of the safety precautions,

experimental procedures, and potential hazards associated with BOP hexafluorophosphate
to ensure the well-being of laboratory personnel.

Core Safety Profile
BOP hexafluorophosphate is a white solid that is flammable and can cause skin and eye

irritation.[4] The most significant hazard associated with the use of BOP reagent is the

stoichiometric formation of Hexamethylphosphoramide (HMPA), a known carcinogen, as a

byproduct during the amide coupling reaction.[1] Exposure to HMPA can occur through

inhalation, ingestion, or skin contact.[1] Therefore, all handling procedures must be designed to

minimize exposure to both BOP reagent and its byproducts.

Quantitative Data Summary
The following table summarizes the key quantitative data for BOP hexafluorophosphate.
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Property Value Reference

CAS Number 56602-33-6 [4][5]

Molecular Formula C₁₂H₂₂F₆N₆OP [4]

Molecular Weight 442.29 g/mol [5]

Appearance White solid [6]

Storage Temperature Keep refrigerated [4]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling BOP hexafluorophosphate.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

To prevent skin contact and

irritation.

Respiratory Protection

Use in a well-ventilated fume

hood. A NIOSH/MSHA-

approved respirator may be

necessary if ventilation is

inadequate.

To avoid inhalation of dust and

potential HMPA vapors.[1][6]

Experimental Protocols and Handling
All manipulations of BOP hexafluorophosphate should be conducted within a certified

chemical fume hood to mitigate inhalation risks.[1]

General Handling
Avoid contact with skin, eyes, and clothing.[7]
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Avoid the formation of dust and aerosols.[2]

Use with adequate ventilation.[6]

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[6][8]

Keep the container tightly closed.[4]

Spill Cleanup
In the event of a spill, follow these procedures:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.

Wearing the appropriate PPE, sweep up the solid material.

Place the spilled material into a suitable, closed container for disposal.[4]

Avoid generating dust during cleanup.

Wash the spill area thoroughly with soap and water.

Waste Disposal
Dispose of BOP hexafluorophosphate and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations.[1][7] Given the generation of

carcinogenic HMPA, waste streams containing this byproduct require special attention and

proper labeling.

First Aid Measures
In case of exposure to BOP hexafluorophosphate, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists.[6]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[6][7]

Diagrams
BOP Hexafluorophosphate Spill Response Workflow
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Initial Actions

Cleanup Procedure

Final Steps

Spill Occurs

Evacuate Area

Ensure Ventilation

Don PPE

Contain Spill

Sweep Solid Material

Place in Labeled Container
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Dispose as Hazardous Waste

Report Incident
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Reactants in Amide Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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